4-chloro-N-(2-(furan-2-yl)-2-morpholinoethyl)benzenesulfonamide

• IUPAC Name: 4-chloro-N-[2-(furan-2-yl)-2-morpholin-4-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C16H19ClN2O4S/c17-13-3-5-14(6-4-13)24(20,21)18-12-15(16-2-1-9-23-16)19-7-10-22-11-8-19/h1-6,9,15,18H,7-8,10-12H2
• InChI Key: RXJWADRTPMULFD-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=CC=CO3
• Molecular Formula: C16H19ClN2O4S
• Molecular Weight: 370.9 g/mol
• CAS No.: 877648-03-8

Description

4-chloro-N-(2-(furan-2-yl)-2-morpholinoethyl)benzenesulfonamide is a sulfonamide compound that has been widely used in scientific research due to its unique properties. This compound is also known as CFM-2, and it is a potent and selective inhibitor of the protein tyrosine phosphatase 1B (PTP1B).

Scientific Research Applications

Crystal Structure and Molecular Interactions

The research into compounds structurally related to 4-chloro-N-(2-(furan-2-yl)-2-morpholinoethyl)benzenesulfonamide, such as isomorphous benzenesulfonamides, has revealed insights into their crystal structures, which are primarily determined by intermolecular C-H...O and C-H...π interactions. These molecular interactions contribute significantly to the stability and properties of the crystal packing of such compounds, indicating potential applications in material science and molecular engineering (Bats, Frost, & Hashmi, 2001).

Anticancer Activity

Derivatives of benzenesulfonamide, including those with structural similarities to this compound, have shown potential as anticancer agents. For instance, certain sulfonamide derivatives have been synthesized and evaluated for their antitumor activity, displaying promising results against various human tumor cell lines. This highlights the potential of these compounds in the development of new anticancer drugs (Sławiński, Żołnowska, Orlewska, & Chojnacki, 2012).

Carbonic Anhydrase Inhibition

Compounds related to this compound have been explored for their inhibitory effects on carbonic anhydrase (CA), an enzyme involved in various physiological processes. Novel ureido benzenesulfonamides incorporating 1,3,5-triazine moieties, for instance, have demonstrated potent inhibition against several human carbonic anhydrase isoforms, particularly those associated with tumors. This suggests potential therapeutic applications in treating conditions like glaucoma, epilepsy, obesity, and cancer (Lolak, Akocak, Bua, Sanku, & Supuran, 2019).

Antimicrobial and Antifungal Properties

The antimicrobial and antifungal activities of benzenesulfonamide derivatives, including those structurally related to this compound, have been investigated, with some compounds showing significant efficacy. This area of research holds promise for the development of new antimicrobial and antifungal agents to combat resistant strains of bacteria and fungi (El-Gaby, Hassan, Hussein, Ali, Elaasser, & Faraghally, 2018).